Cas no 157469-83-5 (Sesaminol triglucoside)

• Product Name: Sesaminol triglucoside
• CAS No: 157469-83-5
• MF: C₃₈H₄₈O₂₂
• MW: 856.774534225464
• CID: 2190842
• PubChem ID: 101394490
• Update Time: 2024-11-07

Sesaminol triglucoside Chemical and Physical Properties

Names and Identifiers

• Sesaminol triglucoside
• Sesaminol glucosyl-(1->2)-[glucosyl-(1->6)]-glucoside
• 2-[[6-[[6-[3-(1,3-benzodioxol-5-yl)-1,3,3a,4,6,6a-hexahydrouro[3,4-c]uran-6-yl]-1,3-benzodioxol-5-yl]oxy]-3,4-dihydroxy-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• CHEBI:188971
• (+)-sesaminol 2-O-beta-D-glucosyl (1->2)-O-[beta-D-glucosyl (1->6)]-beta-D-glucoside
• β-D-Glucopyranoside, 6-[(1S,3aR,4S,6aR)-4-(1,3-benzodioxol-5-yl)tetrahydro-1H,3H-furo[3,4-c]furan-1-yl]-1,3-benzodioxol-5-yl O-β-D-glucopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→6)]-

• Inchi： 1S/C38H48O22/c39-6-22-25(41)28(44)31(47)36(57-22)51-10-24-27(43)30(46)35(60-37-32(48)29(45)26(42)23(7-40)58-37)38(59-24)56-18-5-21-20(54-12-55-21)4-14(18)34-16-9-49-33(15(16)8-50-34)13-1-2-17-19(3-13)53-11-52-17/h1-5,15-16,22-48H,6-12H2/t15-,16-,22+,23+,24+,25+,26+,27+,28-,29-,30-,31+,32+,33+,34+,35+,36+,37-,38+/m0/s1
• InChI Key： IJZGFTCXUSMUHI-CMBLSTHZSA-N
• SMILES： O([C@@H]1O[C@H](CO[C@H]2[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O2)O)[C@@H](O)[C@H](O)[C@H]1O[C@@]1([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O)C1C=C2OCOC2=CC=1[C@H]1OC[C@]2([H])[C@@H](C3=CC=C4OCOC4=C3)OC[C@]12[H]

Computed Properties

• Exact Mass: 856.26372315g/mol
• Monoisotopic Mass: 856.26372315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 60
• Rotatable Bond Count: 11
• Complexity: 1420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 313Ų

Experimental Properties

• Density: 1.74±0.1 g/cm3(Predicted)
• pka: 12.76±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides